Cas no 71608-03-2 (1,3-Benzenediol, 4-methyl-6-nitro-)
71608-03-2 structure
Product Name:1,3-Benzenediol, 4-methyl-6-nitro-
CAS No:71608-03-2
MF:C7H7NO4
MW:169.134782075882
CID:1751044
PubChem ID:12955180
Update Time:2025-04-21
1,3-Benzenediol, 4-methyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol, 4-methyl-6-nitro-
- 4-Methyl-6-nitrobenzene-1,3-diol
- DTXSID601020233
- 71608-03-2
-
- Inchi: 1S/C7H7NO4/c1-4-2-5(8(11)12)7(10)3-6(4)9/h2-3,9-10H,1H3
- InChI Key: QEWHBPQJDKBLLE-UHFFFAOYSA-N
- SMILES: OC1=CC(=C(C=C1C)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 169.03751
- Monoisotopic Mass: 169.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 86.3Ų
Experimental Properties
- PSA: 83.6
1,3-Benzenediol, 4-methyl-6-nitro- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
71608-03-2 (1,3-Benzenediol, 4-methyl-6-nitro-) Related Products
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